81-04-9

1,5-Naphthalenedisulfonic acid

In Stock

• CAS RN:
• 81-04-9

• Formula:
• C10H8O6S2

• InChI:
• InChI=1S/C10H8O6S2/c11-17(12,13)9-5-1-3-7-8(9)4-2-6-10(7)18(14,15)16/h1-6H,(H,11,12,13)(H,14,15,16)

• InChIKey:
• XTEGVFVZDVNBPF-UHFFFAOYSA-N

• Naphthalene-1,5-disulfonic acid is a naphthalenesulfonic acid.

9H-Fluoren-9-yllithium

In Stock

• CAS RN:
• 881-04-9

• Formula:
• C13H9Li

• InChI:
• InChI=1S/C13H9.Li/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)12;/h1-9H;/q-1;+1

• InChIKey:
• MDQUTQCPJZOGGT-UHFFFAOYSA-N

• 9H-fluoren-9-yllithium is an aryllithium compound.

2-[5-(2-nitrophenyl)-1H-pyrazol-3-yl]phenol

In Stock

• CAS RN:
• 5481-04-9

• Formula:
• C15H11N3O3

• InChI:
• InChI=1S/C15H11N3O3/c19-15-8-4-2-6-11(15)13-9-12(16-17-13)10-5-1-3-7-14(10)18(20)21/h1-9,19H,(H,16,17)

• InChIKey:
• QZUSBOXKBMDUQQ-UHFFFAOYSA-N

• 2-[5-(2-nitrophenyl)-1H-pyrazol-3-yl]phenol is a useful research compound. Its molecular formula is C15H11N3O3 and its molecular weight is 281.27 g/mol. The purity is usually 95%.

D&C Red No. 7

In Stock

• CAS RN:
• 5281-04-9

• Formula:
• C18H12CaN2O6S

• InChI:
• InChI=1S/C18H14N2O6S.Ca/c1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;/h2-9,21H,1H3,(H,22,23)(H,24,25,26);/q;+2/p-2

• InChIKey:
• PZTQVMXMKVTIRC-RZLHGTIFSA-L

• Lithol Rubine BK (E-180) is a red mono azo dye, authorized as a food additive by the European Union. It belongs to the class of food dyes, which are used to give colorless foodstuffs a more characteristic appearance as well as to change the original colors to preferred artificial ones. E-180 is reported to be used in edible cheese rind, following the Quantum Satis (QS) principle.
  This product is provided by Sigma-Aldrich as a neat standard for the precise quality control of food products. In the European Union, E numbers are used as codes for food color additives. E numbers 100-199 include not only artificial food colors derived from petroleum, but also natural additives originating from sources such as vegetables, insects, or mixtures made from natural foodstuffs.
  
  

2-Chloro-beta-oxo-3-(trifluoromethyl)benzenepropanenitrile

In Stock

• CAS RN:
• 267881-04-9

• Formula:
• C10H5ClF3NO

• InChI:
• InChI=1S/C10H5ClF3NO/c11-9-6(8(16)4-5-15)2-1-3-7(9)10(12,13)14/h1-3H,4H2

• InChIKey:
• QSOCHVYOYPYOJW-UHFFFAOYSA-N

• 2-Chloro-beta-oxo-3-(trifluoromethyl)benzenepropanenitrile is a useful research compound. Its molecular formula is C10H5ClF3NO and its molecular weight is 247.60 g/mol. The purity is usually 95%.

3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzo[g]quinazolin-4-one

In Stock

• CAS RN:
• 306281-04-9

• Formula:
• C15H12N2OS

• InChI:
• InChI=1S/C15H12N2OS/c1-2-7-17-14(18)12-8-10-5-3-4-6-11(10)9-13(12)16-15(17)19/h2-6,8-9H,1,7H2,(H,16,19)

• InChIKey:
• IJLIVIVJBOGYBJ-UHFFFAOYSA-N

• 3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-benzo[g]quinazolin-4-one is a useful research compound. Its molecular formula is C15H12N2OS and its molecular weight is 268.33. The purity is usually 95%.

8-(Butan-2-ylamino)-7-[2-hydroxy-3-(2-methylphenoxy)propyl]-1,3-dimethylpurine-2,6-dione

In Stock

• CAS RN:
• 505081-04-9

• Formula:
• C21H29N5O4

• InChI:
• InChI=1S/C21H29N5O4/c1-6-14(3)22-20-23-18-17(19(28)25(5)21(29)24(18)4)26(20)11-15(27)12-30-16-10-8-7-9-13(16)2/h7-10,14-15,27H,6,11-12H2,1-5H3,(H,22,23)

• InChIKey:
• DIFHZGTWAAQLEQ-UHFFFAOYSA-N

• 8-(Butan-2-ylamino)-7-[2-hydroxy-3-(2-methylphenoxy)propyl]-1,3-dimethylpurine-2,6-dione is a useful research compound. Its molecular formula is C21H29N5O4 and its molecular weight is 415.494. The purity is usually 95%.

N-{4-[5-(3-nitrophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

In Stock

• CAS RN:
• 851781-04-9

• Formula:
• C19H22N4O6S2

• InChI:
• InChI=1S/C19H22N4O6S2/c1-3-11-31(28,29)22-19(15-5-4-6-17(12-15)23(24)25)13-18(20-22)14-7-9-16(10-8-14)21-30(2,26)27/h4-10,12,19,21H,3,11,13H2,1-2H3

• InChIKey:
• HYSSHFVWHIDEGK-UHFFFAOYSA-N

• N-{4-[5-(3-nitrophenyl)-1-(propane-1-sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C19H22N4O6S2 and its molecular weight is 466.53. The purity is usually 95%.

3-(4-chlorophenyl)-8-[(diethylamino)methyl]-7-hydroxy-2H-chromen-2-one

In Stock

• CAS RN:
• 869081-04-9

• Formula:
• C20H20ClNO3

• InChI:
• InChI=1S/C20H20ClNO3/c1-3-22(4-2)12-17-18(23)10-7-14-11-16(20(24)25-19(14)17)13-5-8-15(21)9-6-13/h5-11,23H,3-4,12H2,1-2H3

• InChIKey:
• RJKWVOWGEHHHCY-UHFFFAOYSA-N

• 3-(4-chlorophenyl)-8-[(diethylamino)methyl]-7-hydroxy-2H-chromen-2-one is a useful research compound. Its molecular formula is C20H20ClNO3 and its molecular weight is 357.83. The purity is usually 95%.

3',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-04-9

• Formula:
• C17H16Cl2O

• InChI:
• InChI=1S/C17H16Cl2O/c1-11-7-12(2)9-13(8-11)3-6-17(20)14-4-5-15(18)16(19)10-14/h4-5,7-10H,3,6H2,1-2H3

• InChIKey:
• CZSVZULBFBAFFI-UHFFFAOYSA-N

• 3',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16Cl2O and its molecular weight is 307.2 g/mol. The purity is usually 95%.

2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid

Usually In Stock

• CAS RN:
• 885281-04-9

• Formula:
• C11H11N3O2

• InChI:
• InChI=1S/C11H11N3O2/c15-11(16)7-10-12-9(13-14-10)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,15,16)(H,12,13,14)

• InChIKey:
• UGZFNTSAGLRUGP-UHFFFAOYSA-N

• 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.

Azido-PEG4-CH2-Boc

In Stock

• CAS RN:
• 864681-04-9

• Formula:
• C14H27N3O6

• InChI:
• InChI=1S/C14H27N3O6/c1-14(2,3)23-13(18)12-22-11-10-21-9-8-20-7-6-19-5-4-16-17-15/h4-12H2,1-3H3

• InChIKey:
• SIOLYQZSIFQODW-UHFFFAOYSA-N

• Azido-PEG4-CH2CO2-t-Bu is a PEG derivative containing an azide group and a t-butyl protected carboxyl group. The azide group enables Click Chemistry. The protected carboxyl group (COOH) prevents self coupling or polymerization under standard acid/amine or acid/hydroxyl coupling conditions. The protected acid can be deprotected by acidic or basic hydrolysis. The hydrophilic PEG spacer increases solubility in aqueous media and reduces steric hindrance when binding to streptavidin molecules.

2-(3,5-Dichlorophenyl)-2-(diethylamino)acetic acid

In Stock

• CAS RN:
• 1218081-04-9

• Formula:
• C12H15Cl2NO2

• InChI:
• InChI=1S/C12H15Cl2NO2/c1-3-15(4-2)11(12(16)17)8-5-9(13)7-10(14)6-8/h5-7,11H,3-4H2,1-2H3,(H,16,17)

• InChIKey:
• YKHFLQBWVXGMAP-UHFFFAOYSA-N

• 2-(3,5-Dichlorophenyl)-2-(diethylamino)acetic acid is a useful research compound. Its molecular formula is C12H15Cl2NO2 and its molecular weight is 276.16 g/mol. The purity is usually 95%.

1-[4-(2,3-Dihydroindol-1-ylmethyl)piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2175581-04-9

• Formula:
• C17H22N2O

• InChI:
• InChI=1S/C17H22N2O/c1-2-17(20)18-10-7-14(8-11-18)13-19-12-9-15-5-3-4-6-16(15)19/h2-6,14H,1,7-13H2

• InChIKey:
• XGNZUHCECKNINN-UHFFFAOYSA-N

• 1-[4-(2,3-Dihydroindol-1-ylmethyl)piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C17H22N2O and its molecular weight is 270.376. The purity is usually 95%.

m-PEG8-bromide

In Stock

• CAS RN:
• 1056881-04-9

• Formula:
• C17H35BrO8

• InChI:
• InChI=1S/C17H35BrO8/c1-19-4-5-21-8-9-23-12-13-25-16-17-26-15-14-24-11-10-22-7-6-20-3-2-18/h2-17H2,1H3

• InChIKey:
• CJXJMRATZFVXNX-UHFFFAOYSA-N

• m-PEG8-bromide is a PEG derivative. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The hydrophilic PEG spacer increases solubility in aqueous media.